Cas no 2228853-81-2 (5-(azetidin-3-yl)methyl-2-(propan-2-yl)-1,3-thiazole)

• Product Name: 5-(azetidin-3-yl)methyl-2-(propan-2-yl)-1,3-thiazole
• CAS No: 2228853-81-2
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 6524715
• PubChem ID: 165693885
• Update Time: 2025-05-21

5-(azetidin-3-yl)methyl-2-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)methyl-2-(propan-2-yl)-1,3-thiazole
• 2228853-81-2
• 5-[(azetidin-3-yl)methyl]-2-(propan-2-yl)-1,3-thiazole
• EN300-2000758

• Inchi： 1S/C10H16N2S/c1-7(2)10-12-6-9(13-10)3-8-4-11-5-8/h6-8,11H,3-5H2,1-2H3
• InChI Key： WOKTVAOFNVHCFF-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1CC1CNC1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.2Ų

Additional information on 5-(azetidin-3-yl)methyl-2-(propan-2-yl)-1,3-thiazole

Introduction to 5-(azetidin-3-yl)methyl-2-(propan-2-yl)-1,3-thiazole (CAS No. 2228853-81-2)

The compound 5-(azetidin-3-yl)methyl-2-(propan-2-yl)-1,3-thiazole (CAS No. 2228853-81-2) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This heterocyclic compound, characterized by its thiazole core and azetidine substituent, has garnered considerable attention due to its structural complexity and potential therapeutic applications. The thiazole ring is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to modulate various biological pathways. The presence of the azetidinyl moiety further enhances its pharmacological profile, contributing to its unique interactions with biological targets.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly for their role in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. The structural motif of 5-(azetidin-3-yl)methyl-2-(propan-2-yl)-1,3-thiazole has been explored for its potential as an antimicrobial agent, with preliminary findings suggesting promising activity against certain resistant bacterial strains. This compound exemplifies the growing interest in designing molecules that can overcome existing challenges in antimicrobial therapy.

The propan-2-yl substituent in the molecule adds another layer of complexity, influencing both its physicochemical properties and biological activity. This group can affect solubility, metabolic stability, and binding affinity to biological targets. In drug development, such modifications are often strategically employed to optimize pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity.

Advanced computational methods have been increasingly utilized to study the interactions of 5-(azetidin-3-yl)methyl-2-(propan-2-yl)-1,3-thiazole with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to certain enzymes implicated in metabolic disorders and cancer. These insights have guided further optimization efforts aimed at improving its binding affinity and selectivity. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in elucidating the structural details of this molecule.

The potential therapeutic applications of 5-(azetidin-3-yl)methyl-2-(propan-2-yl)-1,3-thiazole extend beyond antimicrobial uses. Preclinical studies have suggested that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, its ability to interact with specific protein targets makes it a candidate for developing treatments against neurological disorders. The compound’s unique structural features have sparked interest among researchers exploring new avenues for drug discovery.

In conclusion, 5-(azetidin-3-yl)methyl-2-(propan-2-yl)-1,3-thiazole (CAS No. 2228853-81-2) represents a promising lead compound with diverse therapeutic potential. Its structural design incorporates key pharmacophores that enhance its interaction with biological targets while maintaining favorable pharmacokinetic properties. As research in this area continues to evolve, further exploration of this molecule’s bioactivity and mechanism of action will be crucial for translating these findings into clinical applications.